molecular formula C14H13ClO3 B8573506 7-[(2-Chloroprop-2-en-1-yl)oxy]-4,8-dimethyl-2H-1-benzopyran-2-one CAS No. 69897-63-8

7-[(2-Chloroprop-2-en-1-yl)oxy]-4,8-dimethyl-2H-1-benzopyran-2-one

Cat. No.: B8573506
CAS No.: 69897-63-8
M. Wt: 264.70 g/mol
InChI Key: DOHZWGZYKUIICQ-UHFFFAOYSA-N
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Description

7-[(2-Chloroprop-2-en-1-yl)oxy]-4,8-dimethyl-2H-1-benzopyran-2-one is a useful research compound. Its molecular formula is C14H13ClO3 and its molecular weight is 264.70 g/mol. The purity is usually 95%.
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Properties

CAS No.

69897-63-8

Molecular Formula

C14H13ClO3

Molecular Weight

264.70 g/mol

IUPAC Name

7-(2-chloroprop-2-enoxy)-4,8-dimethylchromen-2-one

InChI

InChI=1S/C14H13ClO3/c1-8-6-13(16)18-14-10(3)12(5-4-11(8)14)17-7-9(2)15/h4-6H,2,7H2,1,3H3

InChI Key

DOHZWGZYKUIICQ-UHFFFAOYSA-N

Canonical SMILES

CC1=CC(=O)OC2=C1C=CC(=C2C)OCC(=C)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 4,8-dimethyl-7-hydroxycoumarin (8.00 g., 42.1 m mole); anhydrous potassium carbonate (18.1 g., 130 m mole); 2,3-dichloropropene (33.6 g., 302 m mole); and acetone (600 ml.) was stirred and heated under reflux for twenty-four hours. The reaction mixture was concentrated to ca. 200 ml., filtered, and the inorganic salts were washed with acetone. Evaporation of the combined filtrate and washing under reduced pressure left a tan-colored residue (11.30 g.). Recrystallization from aqueous methanol gave a 77% yield of 4,8-dimethyl-7-(2'-chloroallyloxy)coumarin as small, off-white needles (8.55 g., m.p. 117.5°-120° C.). Another recrystallization did not change the m.p. but gave an analytical sample.
Quantity
8 g
Type
reactant
Reaction Step One
Quantity
18.1 g
Type
reactant
Reaction Step Two
Quantity
33.6 g
Type
reactant
Reaction Step Three
Quantity
600 mL
Type
solvent
Reaction Step Four

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